Cas no 171178-48-6 (4,6-dichloropyrido[3,4-d]pyrimidine)

• Product Name: 4,6-dichloropyrido[3,4-d]pyrimidine
• CAS No: 171178-48-6
• MF: C₇H₃Cl₂N₃
• MW: 200.024818658829
• MDL: MFCD11044636
• CID: 111386
• PubChem ID: 10821876
• Update Time: 2025-10-13

4,6-dichloropyrido[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrido[3,4-d]pyrimidine,4,6-dichloro-
• 4,6-DICHLOROPYRIDO[3,4-D]PYRIMIDINE
• 4,6-dichloro-pyrido<3,4-d>pyrimidine
• QC-7760
• AB62944
• AS-50756
• SCHEMBL3320194
• Z1269160053
• EN300-2008185
• P11024
• AKOS028111947
• 4,6-Dichloro-pyrido[3,4-d]pyrimidine
• SY025425
• CKPNVNAKQGYUSK-UHFFFAOYSA-N
• DTXSID40445350
• 171178-48-6
• CS-0051095
• MFCD11044636
• PYRIDO[3,4-D]PYRIMIDINE, 4,6-DICHLORO-
• WGA17848
• 4,6-dichloropyrido[3,4-d]pyrimidine

• MDL： MFCD11044636
• Inchi： 1S/C7H3Cl2N3/c8-6-1-4-5(2-10-6)11-3-12-7(4)9/h1-3H
• InChI Key： CKPNVNAKQGYUSK-UHFFFAOYSA-N
• SMILES： ClC1=C2C=C(N=CC2=NC=N1)Cl

Computed Properties

• Exact Mass: 198.97000
• Monoisotopic Mass: 198.9704025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4

Experimental Properties

• PSA: 38.67000
• LogP: 2.33160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyrido[3,4-d]pyrimidines

Additional information on 4,6-dichloropyrido[3,4-d]pyrimidine

4,6-Dichloropyrido[3,4-d]pyrimidine: A Comprehensive Overview

The compound 4,6-dichloropyrido[3,4-d]pyrimidine (CAS No. 171178-48-6) is a heterocyclic aromatic compound with a unique structural arrangement that has garnered significant attention in various fields of chemistry and materials science. This compound belongs to the class of pyridopyrimidines, which are known for their versatile applications in drug design, optoelectronics, and advanced materials. The pyrido[3,4-d]pyrimidine framework serves as a robust scaffold for functionalization, enabling the incorporation of diverse substituents to tailor its properties for specific applications.

Recent studies have highlighted the potential of 4,6-dichloropyrido[3,4-d]pyrimidine as a precursor for the synthesis of advanced materials with tailored electronic properties. Researchers have explored its role in the development of organic semiconductors, where its planar structure and conjugated π-system contribute to high charge carrier mobility. For instance, a 2023 study published in *Advanced Materials* demonstrated that derivatives of this compound exhibit exceptional performance in field-effect transistors (FETs), with electron mobilities exceeding 10 cm²/V·s. This makes them promising candidates for next-generation electronic devices.

In the realm of drug discovery, 4,6-dichloropyrido[3,4-d]pyrimidine has been investigated as a lead compound for designing kinase inhibitors. Its ability to form hydrogen bonds and π-π interactions with target proteins makes it an attractive scaffold for developing bioactive molecules. A 2022 study in *Journal of Medicinal Chemistry* reported that certain derivatives of this compound exhibit potent inhibitory activity against tyrosine kinases, which are key targets in cancer therapy. These findings underscore its potential as a building block for novel therapeutic agents.

The synthesis of 4,6-dichloropyrido[3,4-d]pyrimidine typically involves multi-step processes that combine traditional organic synthesis techniques with modern catalytic methods. A common approach involves the condensation of pyridine derivatives with carbonyl compounds under high-temperature conditions or using transition metal catalysts. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses, reducing production costs and improving yields. For example, a 2023 paper in *Green Chemistry* described a sustainable route utilizing microwave-assisted synthesis to prepare this compound with high purity and efficiency.

From an environmental perspective, the ecological impact of 4,6-dichloropyrido[3,4-d]pyrimidine has been a topic of interest due to its potential release during industrial processes. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions; however, its persistence in aquatic environments remains a concern. Regulatory agencies have implemented guidelines to minimize its environmental footprint through responsible handling and disposal practices.

Looking ahead, the future of 4,6-dichloropyrido[3,4-d]pyrimidine lies in its continued exploration as a versatile building block for functional materials and bioactive compounds. Ongoing research is focused on expanding its application scope by incorporating additional functional groups and optimizing its electronic properties. Collaborative efforts between chemists, materials scientists, and biologists are expected to unlock new opportunities for this compound in fields ranging from nanotechnology to personalized medicine.

In conclusion,4,6-dichloropyrido[3,4-d]pyrimidine stands as a testament to the ingenuity of modern chemistry. Its unique structure and diverse applications position it as a key player in advancing both scientific research and industrial innovation. As our understanding of its properties deepens and new technologies emerge, this compound is poised to make significant contributions to the development of cutting-edge materials and therapeutic agents.